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These application notes provide a comprehensive guide for utilizing Radiprodil, a selective
negative allosteric modulator of the GIuN2B subunit of the N-methyl-D-aspartate (NMDA)
receptor, in the investigation of synaptic plasticity. The following protocols and data are
intended to facilitate the design and execution of experiments aimed at understanding the role
of GluN2B-containing NMDA receptors in synaptic function and dysfunction.

Introduction to Radiprodil

Radiprodil is a potent and selective negative allosteric modulator of the GIluN2B subunit of the
NMDA receptor.[1][2] NMDA receptors are critical for synaptic plasticity, the cellular mechanism
underlying learning and memory.[3][4] The GIUN2B subunit, in particular, has been implicated in
both long-term potentiation (LTP) and long-term depression (LTD), making Radiprodil a
valuable tool for dissecting the molecular mechanisms of these processes.[5] Radiprodil has
been investigated for its therapeutic potential in various neurological disorders, including GRIN-
related disorders, infantile spasms, and neuropathic pain.

Data Presentation
Quantitative Effects of Amyloid-Beta on LTP and Rescue
by Radiprodil
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The following table summarizes the inhibitory concentrations (IC50) of various amyloid-beta
(AB) species on the induction of Long-Term Potentiation (LTP) in murine hippocampal slices.
The data also highlights the concentration of Radiprodil used to successfully reverse these
synaptotoxic effects.

. . . Radiprodil Concentration
Amyloid-Beta (AB) Species IC50 for LTP Inhibition

for LTP Rescue
AB1-42 2nM 10 nM
APB1-40 9nM 10 nM
Pyroglutamate-modified A3 5 M Not effective
(ABPE3)
Nitrated AB (3NTyr10-AR) 35 nM 10 nM
AB1-43 No effect Not applicable
Pooled AB species 20 nM 10 nM

Data extracted from Rammes et al., 2018.

Signaling Pathways
GluN2B-Mediated Signaling in Synaptic Plasticity

The following diagram illustrates the central role of the GIUN2B subunit of the NMDA receptor in
downstream signaling cascades that mediate synaptic plasticity. Activation of GIuUN2B-
containing NMDA receptors leads to an influx of Ca2+, which in turn activates key signaling
molecules such as Calcium/calmodulin-dependent protein kinase Il (CaMKI|).
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Caption: GIuN2B signaling cascade in synaptic plasticity.

Experimental Protocols
Protocol 1: Investigating the Effect of Radiprodil on
Long-Term Potentiation (LTP)

This protocol describes the induction of LTP in acute hippocampal slices and the application of
Radiprodil to assess its modulatory effects.

Materials:

Radiprodil stock solution (e.g., 10 mM in DMSO)

« Atrtificial cerebrospinal fluid (aCSF)

e Dissection tools

e Vibratome

¢ |ncubation chamber

o Recording chamber for electrophysiology

» Stimulating and recording electrodes
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o Amplifier and data acquisition system
Methodology:
» Slice Preparation:

o Anesthetize and decapitate a rodent (e.g., mouse or rat) according to approved animal
care protocols.

o Rapidly dissect the brain and place it in ice-cold, oxygenated aCSF.
o Prepare 300-400 um thick coronal or sagittal hippocampal slices using a vibratome.

o Transfer slices to an incubation chamber containing oxygenated aCSF at 32-34°C for at
least 1 hour to recover.

o Electrophysiological Recording:

o Transfer a slice to the recording chamber continuously perfused with oxygenated aCSF at
2-3 ml/min.

o Place a stimulating electrode in the Schaffer collaterals and a recording electrode in the
stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials
(FEPSPs).

o Establish a stable baseline recording of fEPSPs for at least 20-30 minutes, stimulating at a
low frequency (e.g., 0.05 Hz).

» Radiprodil Application:

o Prepare the desired final concentration of Radiprodil in aCSF from the stock solution. A
concentration of 10 nM has been shown to be effective in rescuing Ap-induced LTP
deficits.

o Bath-apply Radiprodil for a pre-incubation period of at least 20-30 minutes before LTP
induction.

e LTP Induction:
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o Induce LTP using a high-frequency stimulation (HFS) protocol, such as one or more trains
of 100 Hz for 1 second.

o Alternatively, a theta-burst stimulation (TBS) protocol can be used.

e Post-Induction Recording:

o Continue recording fEPSPs for at least 60 minutes post-induction to assess the magnitude
and stability of LTP.

o Compare the degree of potentiation in the presence and absence of Radiprodil.

Experimental Workflow for LTP Studies with Radiprodil
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Caption: Workflow for investigating Radiprodil's effect on LTP.
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Protocol 2: Investigating the Effect of Radiprodil on
Long-Term Depression (LTD)

This protocol outlines the procedure for inducing LTD in hippocampal slices and using
Radiprodil to probe the involvement of GIUN2B subunits.

Materials:
e Same as for Protocol 1.

Methodology:

Slice Preparation and Electrophysiological Recording:

o Follow steps 1 and 2 from Protocol 1 to prepare hippocampal slices and establish a stable
baseline recording.

Radiprodil Application:

o Bath-apply the desired concentration of Radiprodil for at least 20-30 minutes prior to LTD
induction. The optimal concentration may need to be determined empirically, starting with
a range similar to that used in LTP studies (e.g., 10-100 nM).

LTD Induction:

o Induce LTD using a low-frequency stimulation (LFS) protocol, typically consisting of 900
pulses at 1 Hz.

Post-Induction Recording:

o Continue recording fEPSPs for at least 60 minutes following the LFS to measure the
extent and persistence of the depression.

o Analyze the data to determine if Radiprodil blocks or attenuates the induction of LTD.

Experimental Workflow for LTD Studies with Radiprodil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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